
2,6,16-Kauranetriol CAS number and chemical
identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6,16-Kauranetriol

Cat. No.: B1150902 Get Quote

An In-Depth Technical Guide to 2,6,16-Kauranetriol

Authored for researchers, scientists, and professionals in drug development, this document

provides a comprehensive overview of the chemical identifiers, and relevant biological context

of 2,6,16-Kauranetriol, a naturally occurring diterpenoid.

Chemical Identity
2,6,16-Kauranetriol is a diterpenoid belonging to the ent-kaurane class. Its chemical structure

and associated identifiers are fundamental for its study and application in research.
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Identifier Value Source

CAS Number 41530-90-9 [1][2][3]

Molecular Formula C₂₀H₃₄O₃ [3]

Molecular Weight 322.48 g/mol

IUPAC Name

(2R,4aR,5R,6aR,8R,9R,11aR,

11bS)-4,4,8,11b-

Tetramethyltetradecahydro-

6a,9-

methanocyclohepta[a]naphthal

ene-2,5,8-triol

Synonyms Kaurane-2,6,16-triol

Biological Context and Potential Therapeutic
Relevance
2,6,16-Kauranetriol is classified as an ent-kaurane diterpenoid. This class of natural products

is known for a wide array of biological activities, positioning them as compounds of interest for

further investigation.

Natural Occurrence
2,6,16-Kauranetriol has been isolated from Pteris cretica, commonly known as the Cretan

brake fern. This plant has a history of use in traditional medicine, suggesting the presence of

bioactive constituents.

General Biological Activities of ent-Kaurane
Diterpenoids
While specific experimental data for 2,6,16-Kauranetriol is limited in publicly accessible

literature, the broader class of ent-kaurane diterpenoids has been reported to exhibit several

significant pharmacological effects:
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Anti-inflammatory Activity: Many ent-kaurane diterpenoids have demonstrated the ability to

modulate inflammatory pathways.

Antimicrobial Effects: Activity against various bacteria and fungi has been observed.

Cytotoxic and Anti-tumor Potential: Certain compounds within this class have shown promise

in inhibiting the growth of cancer cell lines.

The shared core structure among ent-kaurane diterpenoids suggests that 2,6,16-Kauranetriol
may possess similar biological properties, warranting further experimental validation.

Postulated Experimental Workflow for Bioactivity
Screening
Based on the known activities of related compounds, a logical experimental workflow to

characterize the biological effects of 2,6,16-Kauranetriol can be proposed. This workflow

would systematically evaluate its cytotoxic and anti-inflammatory potential.
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Cytotoxicity Assessment Anti-inflammatory Activity Evaluation

Mechanism of Action Studies

Prepare 2,6,16-Kauranetriol Stock Solution

Culture Cancer Cell Lines
(e.g., HeLa, A549, MCF-7)

Perform MTT Assay to Determine Cell Viability

Calculate IC50 Values

Western Blot for Key Signaling Proteins
(e.g., NF-κB, MAPKs)

Culture Macrophages
(e.g., RAW 264.7)

Induce Inflammation with LPS

Treat Cells with 2,6,16-Kauranetriol

Measure Nitric Oxide Production (Griess Assay)Analyze Pro-inflammatory Cytokine Levels (ELISA)

qPCR for Gene Expression of Inflammatory Mediators

Click to download full resolution via product page

Caption: Proposed workflow for evaluating the bioactivity of 2,6,16-Kauranetriol.

Potential Signaling Pathway Involvement
Based on the known mechanisms of other anti-inflammatory natural products, it is plausible

that 2,6,16-Kauranetriol could exert its effects by modulating key inflammatory signaling

pathways such as the NF-κB and MAPK pathways.
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Caption: Postulated inhibitory effect on the NF-κB and MAPK signaling pathways.
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Future Directions
The information available on 2,6,16-Kauranetriol is currently limited. Future research should

focus on:

Comprehensive Biological Screening: Evaluating its activity across a wide range of assays to

identify its primary pharmacological effects.

Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways

modulated by this compound.

In Vivo Efficacy: Assessing its therapeutic potential in animal models of relevant diseases.

Toxicological Profiling: Determining its safety profile to warrant further development.

This technical guide serves as a foundational document to stimulate and guide further research

into the therapeutic potential of 2,6,16-Kauranetriol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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